Cas no 111234-50-5 (Phosphorothioic acid,S-[3-(acetyloxy)propyl] O,O-diethyl ester)

• Product Name: Phosphorothioic acid,S-[3-(acetyloxy)propyl] O,O-diethyl ester
• CAS No: 111234-50-5
• MF: C₉H₁₉O₅PS
• MW: 270.28292298317
• CID: 203961
• PubChem ID: 183214
• Update Time: 2025-04-19

Phosphorothioic acid,S-[3-(acetyloxy)propyl] O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[3-(acetyloxy)propyl] O,O-diethyl ester
• 3-diethoxyphosphorylsulfanylpropyl acetate
• DTXSID40149548
• 111234-50-5
• Phosphorothioic acid, S-(3-(acetyloxy)propyl) O,O-diethyl ester

• Inchi： 1S/C9H19O5PS/c1-4-13-15(11,14-5-2)16-8-6-7-12-9(3)10/h4-8H2,1-3H3
• InChI Key： LGPNDTLJLBYBFR-UHFFFAOYSA-N
• SMILES： S(CCCOC(C)=O)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 270.06917
• Monoisotopic Mass: 270.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 332.8°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.464
• PSA: 61.83
• LogP: 2.85390